Cas no 50892-55-2 (1,3,5-Triazine-2(1H)-thione, 4-amino-6-(dimethylamino)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 4-amino-6-(dimethylamino)-
• CAS No: 50892-55-2
• MF: C₅H₉N₅S
• MW: 171.223458051682
• CID: 363834
• PubChem ID: 14953274
• Update Time: 2025-04-19

1,3,5-Triazine-2(1H)-thione, 4-amino-6-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 4-amino-6-(dimethylamino)-
• 2-amino-6-(dimethylamino)-1H-1,3,5-triazine-4-thione
• 50892-55-2
• 4-Amino-6-(dimethylamino)-1,3,5-triazine-2(5H)-thione
• DTXSID90565996

• Inchi： 1S/C5H9N5S/c1-10(2)4-7-3(6)8-5(11)9-4/h1-2H3,(H3,6,7,8,9,11)
• InChI Key： NQTJDPDSGFPLNV-UHFFFAOYSA-N
• SMILES： S=C1N=C(N)NC(=N1)N(C)C

Computed Properties

• Exact Mass: 171.05807
• Monoisotopic Mass: 171.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 66.01